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Compound of Interest

Compound Name: (+)-Dicentrine

Cat. No.: B1670447 Get Quote

Essential Safety and Handling Guide for (+)-
Dicentrine
Disclaimer: This guide is intended for informational purposes for researchers, scientists, and

drug development professionals. A specific Safety Data Sheet (SDS) for (+)-Dicentrine was

not located; therefore, the following guidance is based on available safety information for the

enantiomer, (-)-Dicentrine, general principles of laboratory safety for handling potent

pharmacological compounds, and information from SDSs of other hazardous chemicals.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance and to conduct a thorough risk assessment before handling (+)-Dicentrine.

(+)-Dicentrine is a potent aporphine alkaloid with significant biological activity, primarily as an

α1-adrenoceptor antagonist.[1][2][3] Due to its pharmacological effects and potential toxicity,

stringent safety protocols must be followed to minimize exposure. The enantiomer, (-)-

Dicentrine, is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent skin and eye contact,

inhalation, and ingestion. The required level of protection may vary based on the experimental

scale and conditions.
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Situation Required PPE

General Laboratory Use

- Nitrile rubber gloves (double-gloving

recommended) - ANSI-approved chemical

splash goggles - Fully buttoned lab coat

Handling Large Quantities or Splash Risk

- Chemical-resistant gloves (consult

manufacturer's compatibility chart) - Face shield

in addition to chemical splash goggles -

Chemical-resistant apron over a lab coat

Procedures with High Risk of Aerosolization

(e.g., sonication, vortexing, weighing fine

powder)

- Use of a certified chemical fume hood is

mandatory. - Respiratory protection (e.g., N95 or

higher-rated respirator) may be required based

on a risk assessment. Personnel must be

medically cleared, fit-tested, and enrolled in the

institution's Respiratory Protection Program.[5]

Full-length pants and closed-toe shoes are required at all times in the laboratory.

Hazard Summary and Precautionary Statements
Hazard Class Statement Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.

P273: Avoid release to the

environment. P391: Collect

spillage.

General Handling

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.
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Operational Plan: Handling (+)-Dicentrine
1. Preparation and Engineering Controls:

Designated Area: Conduct all work with (+)-Dicentrine in a designated area of the

laboratory, such as a chemical fume hood, to contain any potential spills or aerosols.

Ventilation: Ensure adequate ventilation. For procedures that may generate dust or aerosols,

a certified chemical fume hood is mandatory.

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible. Have a spill kit with appropriate absorbent materials available.

2. Handling Procedures:

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the

table above.

Weighing: Weigh solid (+)-Dicentrine in a fume hood or a ventilated balance enclosure to

prevent inhalation of fine particles.

Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound, even if gloves were worn.

3. Storage:

Container: Store (+)-Dicentrine in a tightly sealed, clearly labeled container. The label

should include the chemical name and appropriate hazard warnings.

Conditions: Store in a cool, dry, and dark place. Some sources recommend storage at 0 -

4°C for the short term or -20°C for the long term.

Security: Store in a locked cabinet or other secure location to prevent unauthorized access.
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Disposal Plan
Waste Collection: All waste contaminated with (+)-Dicentrine, including disposable PPE,

weighing papers, and pipette tips, must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Chemical Waste: Unused (+)-Dicentrine and solutions containing the compound must be

disposed of as hazardous chemical waste.

Environmental Precaution: Do not dispose of (+)-Dicentrine down the drain or in the regular

trash. Avoid release to the environment.

Disposal Method: Dispose of all waste through your institution's EHS department or a

licensed chemical waste disposal company.

Experimental Workflow for Handling (+)-Dicentrine
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Safe Handling Workflow for (+)-Dicentrine
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Caption: Workflow for the safe handling of (+)-Dicentrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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